Cas no 159177-91-0 (2-Piperidinone,1-[3-(trifluoromethyl)phenyl]-)

• Product Name: 2-Piperidinone,1-[3-(trifluoromethyl)phenyl]-
• CAS No: 159177-91-0
• MF: C₁₂H₁₂F₃NO
• MW: 243.22499370575
• CID: 137716
• PubChem ID: 53422124
• Update Time: 2025-04-19

2-Piperidinone,1-[3-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Piperidinone,1-[3-(trifluoromethyl)phenyl]-
• 1-[3-(trifluoromethyl)phenyl]piperidin-2-one
• 1-(3-trifluoromethyl)phenyl-2-piperidinone
• 1-(3-trifluoromethylphenyl)piperidin-2-one
• 2-Piperidinone,1-[3-(trifluoromethyl)phenyl]
• 1-(3-TRIFLUOROMETHYL-PHENYL)-PIPERIDIN-2-ONE
• UBAKVXOGCJMJPZ-UHFFFAOYSA-N
• 1-(3-(Trifluoromethyl)phenyl)piperidin-2-one
• SCHEMBL8098411
• 1-(3-Trifluoromethyl-phenyl)piperidin-2-one
• 159177-91-0
• AKOS015911103
• DTXSID50697969

• Inchi： 1S/C12H12F3NO/c13-12(14,15)9-4-3-5-10(8-9)16-7-2-1-6-11(16)17/h3-5,8H,1-2,6-7H2
• InChI Key： UBAKVXOGCJMJPZ-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)N1C(CCCC1)=O)(F)F

Computed Properties

• Exact Mass: 243.08700
• Monoisotopic Mass: 243.087
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3A^2
• XLogP3: 2.6

Experimental Properties

• PSA: 20.31000
• LogP: 3.28730